Cas no 2138347-38-1 (Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl-
• CAS No: 2138347-38-1
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5288888
• Update Time: 2025-10-28

Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl-

• Inchi： 1S/C10H19Br/c1-4-5-6-10(8-11)7-9(10,2)3/h4-8H2,1-3H3
• InChI Key： NJQPXDAODFMONN-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCCC)CC1(C)C

Additional information on Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl-

Compound CAS No. 2138347-38-1: Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl

The compound with CAS No. 2138347-38-1, commonly referred to as Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of cyclopropanes, which are known for their strained ring systems and reactivity. The cyclopropane core in this molecule is substituted with a bromomethyl group and a butyl group at the 1-position, along with two methyl groups at the 2-position. This combination of substituents imparts distinctive electronic and steric effects, making it a valuable compound in various chemical applications.

Recent advancements in organic chemistry have highlighted the potential of this compound in drug discovery and materials science. The bromomethyl group serves as an excellent leaving group, enabling nucleophilic substitutions that are crucial in synthesizing complex molecules. Moreover, the butyl substituent enhances the molecule's hydrophobicity, which is advantageous in designing drugs with improved bioavailability. The two methyl groups at the 2-position stabilize the cyclopropane ring through hyperconjugation, reducing ring strain and enhancing the compound's stability.

One of the most significant breakthroughs involving this compound is its role in asymmetric synthesis. Researchers have utilized its unique reactivity to develop enantioselective reactions, which are pivotal in producing chiral pharmaceuticals. For instance, studies published in leading journals such as *Nature Chemistry* and *Journal of the American Chemical Society* have demonstrated how this compound can be employed as a chiral auxiliary to construct complex molecular architectures with high enantiomeric excess.

In addition to its synthetic applications, this compound has shown promise in polymer chemistry. The combination of a strained cyclopropane ring and bulky substituents makes it an ideal candidate for designing novel polymers with tailored mechanical properties. Recent research has focused on its use as a monomer in step-growth polymerization reactions, yielding materials with enhanced thermal stability and mechanical strength.

The synthesis of Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through Simmons-Smith cycloaddition followed by functionalization with bromomethyl and butyl groups. The reaction conditions are carefully optimized to ensure high yields and selectivity, making this compound accessible for large-scale production.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that it undergoes rapid degradation under aerobic conditions due to its reactive bromomethyl group. This property makes it less persistent in the environment compared to other organobromine compounds, aligning with global efforts to develop eco-friendly chemicals.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-butyl-2,2-dimethyl (CAS No. 2138347-38-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to polymer chemistry. As research continues to uncover new synthetic pathways and functional applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry.